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Compound of Interest |

Compound Name: BzI-D-phe-ome hcl
CAS No.: 84028-90-0
Cat. No.: B613225
- 7

Bzl-D-Phe-OMe-HCI (N-Benzyl-D-Phenylalanine Methyl Ester Hydrochloride) is a specialized
amino acid derivative used primarily as a chiral building block in peptide synthesis and
medicinal chemistry.[1] While often classified as non-hazardous under GHS criteria for
transport, it must be handled as regulated chemical waste in a research setting.

Immediate Action Directive:
e Waste Stream: Organic Chemical Waste (Solid or Liquid).
» Disposal Method: High-Temperature Incineration.

e Drain Disposal:STRICTLY PROHIBITED. Do not flush down laboratory sinks.

Chemical Profile & Hazard Identification

To ensure safe handling, you must verify the identity of the substance against the specific CAS
number. "Bzl" denotes a Benzyl group on the N-terminus, distinguishing it from unsubstituted
Phenylalanine esters.
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Parameter Technical Specification

) N-Benzyl-D-Phenylalanine Methyl Ester
Chemical Name

Hydrochloride
Abbreviation Bzl-D-Phe-OMe[1][2][3][4][5]-HCI
84028-90-0 (Verify against label; often confused
CAS Number )
with 13033-84-6)
Molecular Formula C17H1oNO2[1][5]-HCI
Physical State White to off-white crystalline powder
N Soluble in Methanol, DMSO, Water
Solubility . o
(partial/hydrolysis risk)
Not Classified as hazardous (OSHA HCS 2012).
GHS Classification Precautionary Handling: Treat as Irritant
(Skin/Eye/Respiratory).
o Hygroscopic. Incompatible with strong oxidizing
Reactivity

agents and strong bases.

Expert Insight: While the SDS may state "Not Hazardous," the hydrochloride salt form can
generate acidic pH in aqueous solution. Always wear standard PPE (Nitrile gloves, safety

glasses, lab coat) to prevent contact dermatitis or inhalation of fine dust.

Standard Operating Procedure (SOP): Disposal
Protocols

This protocol adheres to RCRA (Resource Conservation and Recovery Act) guidelines for
"Cradle-to-Grave" chemical management.
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A. Solid Waste Disposal (Pure Substance)

Applicability: Expired reagents, contaminated solids, or spill cleanup debris.

e Segregation: Isolate Bzl-D-Phe-OMe-HCI from oxidizers. Do not mix with
biomedical/biohazardous waste.

e Packaging:
o Place the substance in a clear, wide-mouth polyethylene (HDPE) or glass jar.

o If the original container is intact and <5009, you may discard the entire container into the
waste stream.

e Labeling:
o Apply a hazardous waste tag.
o Chemical Name: Write "N-Benzyl-D-Phenylalanine Methyl Ester HCI".
o Hazard Checkbox: Check "Irritant” (if available) or "Non-regulated Organic Salt".
o Composition: 100%.

o Storage: Store in a satellite accumulation area (SAA) until pickup. Keep container closed
when not in use.

B. Liquid Waste Disposal (Reaction Mixtures/Solutions)

Applicability: HPLC waste, mother liquors, or dissolved reagents.[6]
e Solvent Compatibility Check:
o Halogenated Waste: If dissolved in DCM (Dichloromethane) or Chloroform.
o Non-Halogenated Waste: If dissolved in Methanol, Ethanol, DMSO, or Ethyl Acetate.

o Neutralization (Optional but Recommended):
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o If the solution is highly acidic due to the HCI salt, neutralize to pH 5-9 using Sodium
Bicarbonate (NaHCO:s) before adding to the waste carboy, only if your facility requires pH-
neutral organic waste. Otherwise, dispose directly.

» Containerization:
o Pour into the appropriate solvent waste carboy (e.g., "Non-Halogenated Organic Waste").
o Do not overfill (leave 10% headspace).

o Documentation: Record the estimated concentration of Bzl-D-Phe-OMe-HCI on the waste log
sheet.

Spill Management Workflow

In the event of a benchtop spill, follow this immediate containment logic to prevent laboratory
contamination.
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Figure 1: Decision matrix for immediate spill response.[7][8] Blue nodes indicate decision
points; Green outlined nodes indicate physical actions.

Empty Container Management

A container is considered "RCRA Empty" only when:

o All wastes have been removed using common practices (pouring, pumping, aspirating).
e No more than 2.5 centimeters (1 inch) of residue remains on the bottom.

e Procedure:

o Rinse: Triple rinse the bottle with a solvent capable of dissolving the residue (e.g.,
Methanol or Water).

o Rinsate Disposal: Collect the first rinse as hazardous liquid waste. Subsequent rinses may
be drain-disposed if the solvent is water and non-hazardous.

o Defacing: Cross out the original label. Mark "EMPTY."

o Recycling: Place in glass/plastic recycling or trash, depending on local facility rules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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